Decyldimethyloctylammonium chloride
Overview
Description
Decyldimethyloctylammonium chloride, also known as Octyl Decyldimethyl Ammonium Chloride, is a compound with the molecular formula C20H44ClN and a molecular weight of 334.03 . It is used as a wood preservative and sanitizing agent against bacteria on high-density polyethylene surfaces .
Molecular Structure Analysis
Decyldimethyloctylammonium chloride belongs to the group of aliphatic alkyl quaternary chemicals that are structurally similar quaternary ammonium compounds. These compounds are characterized by having a positively charged nitrogen covalently bonded to two alkyl group substituents (at least one C8 or longer) and two methyl substituents .Physical And Chemical Properties Analysis
Decyldimethyloctylammonium chloride is a sticky solid that is white to off-white in color . It is slightly soluble in chloroform, DMSO, and methanol .Scientific Research Applications
Antimicrobial Agent for Hard Surfaces
Quaternium-24 is widely used as an antimicrobial agent for cleaning and disinfecting hard surfaces. This includes walls, floors, tables, toilets, and fixtures in both indoor and outdoor settings . Its efficacy against bacteria, fungi, and viruses makes it a staple in healthcare facilities, where maintaining a sterile environment is crucial.
Disinfection of Medical Instruments
The compound’s ability to disrupt microbial cell membranes renders it effective for sterilizing medical instruments . It is used in ultrasonic tanks and reverse osmosis units, ensuring that medical tools are free of microbial contamination, which is essential for preventing nosocomial infections.
Agricultural Applications
In agriculture, Quaternium-24 serves to sanitize tools, vehicles, and even eggshells . It helps in preventing the transmission of pathogens in various agricultural settings, contributing to food safety and the health of livestock.
Water Treatment
This QAC is utilized in water storage tanks and systems, including those in residential and commercial swimming pools, decorative ponds, and fountains . It plays a role in controlling the growth of algae and bacteria, ensuring the safety and aesthetic quality of water features.
Allergenicity and Immunological Responses
Recent studies have explored the allergenic potential of Quaternium-24. It has been found to activate Type 2 innate lymphoid cells and initiate mixed-type allergic responses, which is significant for understanding hypersensitivity reactions related to the compound .
Biocide Development
Quaternium-24 is part of ongoing research into the development of new biocides. Its structural variability and antimicrobial activity are being studied to create tunable antimicrobials that can be adapted for specific applications, ranging from personal hygiene products to industrial processes .
Mechanism of Action
Target of Action
Decyldimethyloctylammonium chloride, also known as Quaternium-24, primarily targets the phospholipid membranes of microorganisms . These membranes play a crucial role in maintaining the structural integrity of the cells and regulating the transport of substances in and out of the cells.
Mode of Action
Quaternium-24 is a quaternary ammonium compound that acts as a disinfectant and microbicidal agent . It disrupts the intermolecular interactions and causes the dissociation of lipid bilayers . This disruption leads to leakage of cellular contents, which eventually results in cell death .
Biochemical Pathways
This disruption can affect various downstream effects, including energy production, nutrient uptake, and waste removal, ultimately leading to cell death .
Pharmacokinetics
As a quaternary ammonium compound, it is generally considered to have low bioavailability due to its poor absorption and rapid elimination .
Result of Action
The primary result of Quaternium-24’s action is the death of microorganisms, including bacteria and fungi . By disrupting the cell membrane, it causes the leakage of cellular contents, leading to cell death . This makes it an effective disinfectant and microbicidal agent, used in a variety of products .
Safety and Hazards
When handling Decyldimethyloctylammonium chloride, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition .
properties
IUPAC Name |
decyl-dimethyl-octylazanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H44N.ClH/c1-5-7-9-11-13-14-16-18-20-21(3,4)19-17-15-12-10-8-6-2;/h5-20H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCXCDVTWABNWLW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC[N+](C)(C)CCCCCCCC.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H44ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9035549 |
Source
|
| Record name | Octyl decyl dimethyl ammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9035549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Green powder; [Airkem Professional Products MSDS] |
Source
|
| Record name | 1-Decanaminium, N,N-dimethyl-N-octyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Decyl dimethyl octyl ammonium chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/13624 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Decyldimethyloctylammonium chloride | |
CAS RN |
32426-11-2 |
Source
|
| Record name | Octyldecyldimethylammonium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32426-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Decyl dimethyl octyl ammonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032426112 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Quaternium-24 | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13969 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 1-Decanaminium, N,N-dimethyl-N-octyl-, chloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Octyl decyl dimethyl ammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9035549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Decyldimethyloctylammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.380 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | QUATERNIUM-24 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0T2NG1539G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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